molecular formula C19H25ClN4O4 B8734515 Tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate

Tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate

Cat. No.: B8734515
M. Wt: 408.9 g/mol
InChI Key: VMZLDXMPFRNQKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H25ClN4O4 and its molecular weight is 408.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H25ClN4O4

Molecular Weight

408.9 g/mol

IUPAC Name

tert-butyl 4-(2-chloro-6,7-dimethoxyquinazolin-4-yl)piperazine-1-carboxylate

InChI

InChI=1S/C19H25ClN4O4/c1-19(2,3)28-18(25)24-8-6-23(7-9-24)16-12-10-14(26-4)15(27-5)11-13(12)21-17(20)22-16/h10-11H,6-9H2,1-5H3

InChI Key

VMZLDXMPFRNQKQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=NC(=NC3=CC(=C(C=C32)OC)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4.62 g (17.8 mmol) of commercially available 2,4-dichloro-6,7-dimethoxyquinazoline in 50 ml of dimethylformamide were added 12.4 ml (89.1 mmol) of triethylamine and 3.65 g (19.6 mmol) of N-tert-butoxycarbonylpiperazine, followed by overnight stirring in an atmosphere of argon at room temperature. The reaction mixture was poured into water, and sodium chloride was added thereto. The precipitated crystals were collected by filtration, washed with water, and dried to give 7.15 g (98%) of the desired compound.
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98%

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